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Compound of Interest |

Compound Name: Metahexamide
CAS No.: 565-33-3
Cat. No.: B1676324
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address solubility challenges when working with Metahexamide in experimental
buffers.

Frequently Asked Questions (FAQS)

Q1: What is Metahexamide and why is its solubility a concern?

Al: Metahexamide is a first-generation sulfonylurea drug that has been studied for its
antihyperglycemic activity.[1][2] Like many sulfonylureas, it is a lipophilic molecule with low
aqueous solubility, which can present challenges when preparing solutions for in vitro and other
experimental assays. Achieving a stable, homogenous solution is critical for obtaining accurate
and reproducible experimental results.

Q2: What are the known physicochemical properties of Metahexamide?

A2: Metahexamide is a white to off-white solid. While extensive quantitative solubility data in
common buffers is not readily available in the literature, its physicochemical properties suggest
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it is poorly soluble in agueous solutions. Key properties are summarized in the table below.

Property Value Reference
Molecular Formula C14H21N303S [3]
Molecular Weight 311.4 g/mol [3]
Melting Point 151°C [4]
Predicted pKa 5.49+£0.10 [4]
Solubility in Methanol Very Slightly Soluble [4]

Q3: What is the primary mechanism of action of Metahexamide?

A3: Metahexamide, like other sulfonylureas, primarily acts on the ATP-sensitive potassium
(KATP) channels in the plasma membrane of pancreatic 3-cells.[5][6] By binding to the
sulfonylurea receptor 1 (SUR1) subunit of the channel, it induces channel closure.[1][7] This
leads to membrane depolarization, opening of voltage-gated calcium channels, and
subsequent influx of calcium ions, which triggers the exocytosis of insulin-containing granules.
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Caption: Mechanism of Metahexamide-induced insulin secretion in pancreatic (3-cells.

Troubleshooting Guide: Enhancing Metahexamide
Solubility

If you are encountering difficulties dissolving Metahexamide in your experimental buffer, follow
this troubleshooting workflow. The most common and effective methods involve the use of co-
solvents and pH adjustment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.jpcb.1c07292
https://en.wikipedia.org/wiki/Metahexamide
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_DM1_SMe_Solubility_and_Stock_Solution_Preparation.pdf
https://diposit.ub.edu/dspace/bitstream/2445/178187/1/712662.pdf
https://www.researchgate.net/figure/llustration-of-selected-insulin-secretion-signalling-pathways-in-the-pancreatic-b-cell_fig1_351006794
https://pmc.ncbi.nlm.nih.gov/articles/PMC1180549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1180549/
https://diabetesjournals.org/diabetes/article-pdf/72/6/693/735471/dbi220030.pdf
https://www.benchchem.com/product/b1676324/docs#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324/docs#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324/docs#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/product/b1676324/docs#technical-support-center-overcoming-solubility-issues-with-metahexamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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